molecular formula C11H5BrClN3S B8298307 2-(5-Bromo-2-chloropyrimidin-4-yl)thieno[2,3-c]pyridine

2-(5-Bromo-2-chloropyrimidin-4-yl)thieno[2,3-c]pyridine

Cat. No. B8298307
M. Wt: 326.60 g/mol
InChI Key: BVJSDWADGQHLEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(5-Bromo-2-chloropyrimidin-4-yl)thieno[2,3-c]pyridine is a useful research compound. Its molecular formula is C11H5BrClN3S and its molecular weight is 326.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(5-Bromo-2-chloropyrimidin-4-yl)thieno[2,3-c]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-Bromo-2-chloropyrimidin-4-yl)thieno[2,3-c]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H5BrClN3S

Molecular Weight

326.60 g/mol

IUPAC Name

2-(5-bromo-2-chloropyrimidin-4-yl)thieno[2,3-c]pyridine

InChI

InChI=1S/C11H5BrClN3S/c12-7-4-15-11(13)16-10(7)8-3-6-1-2-14-5-9(6)17-8/h1-5H

InChI Key

BVJSDWADGQHLEW-UHFFFAOYSA-N

Canonical SMILES

C1=CN=CC2=C1C=C(S2)C3=NC(=NC=C3Br)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diisopropylamine (1.02 mL, 7.27 mmol) was added to a flask containing anhydrous THF (10 mL) and the mixture, while kept under an atmosphere of nitrogen, was cooled to −78° C. n-BuLi (2.5 M in hexanes, 2.9 mL, 7.27 mmol) was added dropwise to the mixture, which was stirred for 30 min. Thieno[2,3-c]pyridine (0.82 g, 6.06 mmol) dissolved in anhydrous THF (10 mL) was added to the reaction mixture dropwise. The reaction was stirred at −78° C. for 10 min and then at −40° C. for 20 min. 5-Bromo-2-chloropyrimidine, dissolved in anhydrous THF (5 mL) was added to the reaction slowly. The mixture was allowed to stir at −40° C. for 2 h and then was quenched with a 1:1 mixture of acetic acid/methanol (5 mL). The mixture was stirred for 15 min and a solution of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (1.72 g, 6.66 mmol) in 10 mL of THF was added. The reaction was stirred for an additional 15 min and then the cooling bath was removed. The mixture was stirred for 1 h and then cooled to 0° C. with an ice bath. 5 N sodium hydroxide (50 mL) was added to the reaction mixture, which was stirred for an additional 5 min. The reaction was then diluted with ethyl acetate (30 mL) and water (30 mL). The organic layer was washed with saturated aqueous sodium bicarbonate, water and brine. The organic layer was then dried with sodium sulfate, concentrated and purified by column chromatography using a gradient of 5 to 40% ethyl acetate in hexanes to obtain a light brown solid. Yield=0.5 g. MS (M+H)+ 326/328.
Quantity
1.02 mL
Type
reactant
Reaction Step One
Quantity
2.9 mL
Type
reactant
Reaction Step Two
Quantity
0.82 g
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
5 mL
Type
solvent
Reaction Step Four
Quantity
1.72 g
Type
reactant
Reaction Step Five
Name
Quantity
10 mL
Type
solvent
Reaction Step Five
Name
Quantity
10 mL
Type
solvent
Reaction Step Six

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.